Cas no 2172168-02-2 ((3-phenyl-1H-pyrazol-4-yl)methanethiol)

• Product Name: (3-phenyl-1H-pyrazol-4-yl)methanethiol
• CAS No: 2172168-02-2
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 5999917
• PubChem ID: 165508999
• Update Time: 2025-05-21

(3-phenyl-1H-pyrazol-4-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (3-phenyl-1H-pyrazol-4-yl)methanethiol
• 2172168-02-2
• EN300-1288534

• Inchi： 1S/C10H10N2S/c13-7-9-6-11-12-10(9)8-4-2-1-3-5-8/h1-6,13H,7H2,(H,11,12)
• InChI Key： KOLNFCRQBKVPRK-UHFFFAOYSA-N
• SMILES： SCC1C=NNC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 190.05646950g/mol
• Monoisotopic Mass: 190.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.7Ų

Additional information on (3-phenyl-1H-pyrazol-4-yl)methanethiol

Compound CAS No. 2172168-02-2: (3-phenyl-1H-pyrazol-4-yl)methanethiol

The compound with CAS number 2172168-02-2, commonly referred to as (3-phenyl-1H-pyrazol-4-yl)methanethiol, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thioether derivatives, which have gained considerable attention due to their unique chemical properties and potential applications in various industries. The structure of this compound consists of a pyrazole ring substituted with a phenyl group at the 3-position and a methanethiol group at the 4-position, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the phenyl group in (3-phenyl-1H-pyrazol-4-yl)methanethiol enhances its aromaticity, which contributes to its stability and reactivity. This makes it an ideal candidate for exploring its potential as a pharmacophore in drug design. Researchers have reported that such compounds exhibit promising antioxidant and anti-inflammatory activities, which could be exploited in the development of novel therapeutic agents.

The synthesis of (3-phenyl-1H-pyrazol-4-yl)methanethiol involves a multi-step process that typically includes the formation of the pyrazole ring followed by substitution reactions to introduce the phenyl and methanethiol groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the principles of green chemistry. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

In terms of applications, (3-phenyl-1H-pyrazol-4-yl)methanethiol has been explored in various fields, including materials science and electronics. Its sulfur-containing functional group makes it suitable for applications in organosulfur chemistry, such as the synthesis of thiols and thioesters. Additionally, its ability to form stable complexes with metal ions has led to its use in coordination chemistry and catalysis.

Recent research has also focused on the biological evaluation of (3-phenyl-1H-pyrazol-4-yl)methanethiol. Studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, suggesting its role in drug discovery programs targeting metabolic disorders. Furthermore, its ability to modulate cellular signaling pathways has been investigated, opening new avenues for its application in cancer therapy.

The physical and chemical properties of (3-phenyl-1H-pyrazol-4-yli)methanethiol have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular structure, stability, and reactivity under various conditions. For example, its thermal stability has been found to be excellent, making it suitable for high-temperature applications.

In conclusion, (3-PHENYL-PYRAZOLYL)METHANETHIOL (CAS No. 2172168–02–2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both academic research and industrial applications.